Cas no 2997-88-8 (2-N-Morpholinoethyl Methacrylate,)

• Product Name: 2-N-Morpholinoethyl Methacrylate,
• CAS No: 2997-88-8
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• MDL: MFCD00080577
• CID: 287457
• PubChem ID: 354334778
• Update Time: 2025-06-15

2-N-Morpholinoethyl Methacrylate, Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, 2-(4-morpholinyl)ethyl ester
• 2-Morpholinoethyl Methacrylate (stabilized with MEHQ)
• 2-morpholin-4-ylethyl 2-methylprop-2-enoate
• 2-N-Morpholinoethyl Methacrylate
• 2-(morpholin-4-yl)ethyl methacrylate
• 2-methyl-acrylic acid 2-morpholin-4-yl-ethyl ester
• 2-Morpholin-4-ylethyl
• 2-Morpholinoethyl methacrylate
• 2-N-(morpholino)ethyl methacrylate
• EINECS 221-069-5
• methacrylic acid-(2-morpholino-ethyl ester)
• Methacrylsaeure-(2-morpholino-aethylester)
• Methacrylic Acid 2-Morpholinoethyl Ester (stabilized with MEHQ)
• 2-(4-Morpholinyl)ethylmethacrylate
• morpholinoethyl methacrylate
• MNZNJOQNLFEAKG-UHFFFAOYSA-N
• Methacrylic acid 2-morpholinoethyl
• Methacrylic Acid 2-Morpholinoethyl Ester
• M2901
• 2-(morpholin-4-yl)ethyl 2-methylprop-2-enoate
• 2-Propenoic acid,2-
• 2-N-Morpholinoethyl Methacrylate,

• MDL： MFCD00080577
• Inchi： 1S/C10H17NO3/c1-9(2)10(12)14-8-5-11-3-6-13-7-4-11/h1,3-8H2,2H3
• InChI Key： MNZNJOQNLFEAKG-UHFFFAOYSA-N
• SMILES： O1CCN(CCOC(C(=C)C)=O)CC1

Computed Properties

• Exact Mass: 199.12100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 209
• Topological Polar Surface Area: 38.8

Experimental Properties

• Boiling Point: 81°C/1mmHg(lit.)
• Flash Point: >110℃
• Refractive Index: 1.4700 to 1.4740
• PSA: 38.77000
• LogP: 0.37580

2-N-Morpholinoethyl Methacrylate, Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22-36/37/38-36
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Additional information on 2-N-Morpholinoethyl Methacrylate,

Introduction to 2-N-Morpholinoethyl Methacrylate (CAS No. 2997-88-8)

2-N-Morpholinoethyl Methacrylate, identified by its Chemical Abstracts Service (CAS) number 2997-88-8, is a specialized organic compound that has garnered significant attention in the field of advanced materials and pharmaceutical applications. This methacrylate derivative is characterized by its unique morpholine side chain, which imparts distinct chemical properties, making it a valuable building block in the synthesis of polymers, coatings, and biologically active molecules. The compound’s versatility stems from its reactivity at the methacrylate double bond, which allows for polymerization and cross-linking reactions, while the morpholine moiety enhances solubility and stability in various environments.

The morpholine functional group in 2-N-Morpholinoethyl Methacrylate contributes to its exceptional compatibility with biological systems, a feature that has positioned it as a key component in drug delivery systems and biomedical materials. Recent studies have highlighted its potential in developing hydrogels for tissue engineering and as a precursor for polymeric nanoparticles used in targeted drug delivery. The compound’s ability to form stable, biocompatible networks makes it an attractive candidate for applications where interaction with biological tissues is required.

In the realm of polymer science, 2-N-Morpholinoethyl Methacrylate is utilized to create custom-engineered polymers with tailored mechanical and thermal properties. Its incorporation into polymer matrices enhances flexibility and resistance to degradation, which are critical factors in industrial applications such as adhesives, sealants, and specialty coatings. Furthermore, the morpholine group’s ability to form hydrogen bonds with other molecules improves the adhesion properties of these polymers, making them suitable for high-performance applications.

One of the most compelling aspects of 2-N-Morpholinoethyl Methacrylate is its role in pharmaceutical research. The compound serves as a precursor for synthesizing prodrugs and bioconjugates that exhibit improved pharmacokinetic profiles. For instance, researchers have leveraged its structure to develop novel polymers that enhance drug solubility and bioavailability. These advancements are particularly relevant in the treatment of chronic diseases where sustained drug release is essential. The morpholine-based polymers derived from 2-N-Morpholinoethyl Methacrylate have shown promise in controlled-release formulations, offering a means to optimize therapeutic efficacy while minimizing side effects.

The chemical reactivity of 2-N-Morpholinoethyl Methacrylate also makes it a valuable tool in synthetic chemistry. Its methacrylate functionality allows for facile participation in radical polymerization reactions, enabling the rapid synthesis of complex macromolecular structures. This property has been exploited in the development of photopolymerizable resins used in 3D printing technologies, where precise control over polymer architecture is crucial. Additionally, the compound’s compatibility with other functional groups facilitates the creation of hybrid materials that combine the advantages of multiple chemical frameworks.

Recent advancements in green chemistry have also highlighted the environmental benefits of using 2-N-Morpholinoethyl Methacrylate as a sustainable alternative to traditional methacrylic monomers. Studies have demonstrated that polymers derived from this compound exhibit lower environmental impact due to their improved biodegradability and reduced toxicity profiles. This aligns with global efforts to develop eco-friendly materials that minimize waste and environmental pollution without compromising performance.

In conclusion, 2-N-Morpholinoethyl Methacrylate (CAS No. 2997-88-8) is a multifunctional compound with broad applications across multiple industries. Its unique structural features enable its use in advanced polymer systems, biomedical materials, and pharmaceutical formulations. As research continues to uncover new methodologies for utilizing this compound, its significance is expected to grow further, driving innovation in material science and medicine.